N1-(3-chloro-4-methylphenyl)-N2-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-N-[(4-methoxythian-4-yl)methyl]oxamide
• InChI: InChI=1S/C16H21ClN2O3S/c1-11-3-4-12(9-13(11)17)19-15(21)14(20)18-10-16(22-2)5-7-23-8-6-16/h3-4,9H,5-8,10H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: NYUPYSWONCDKHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2(CCSCC2)OC)Cl
• Molecular Formula: C16H21ClN2O3S
• Molecular Weight: 356.9 g/mol

Description

N1-(3-chloro-4-methylphenyl)-N2-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C16H21ClN2O3S and its molecular weight is 356.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Applications

• A Novel Acid-Catalyzed Rearrangement for Oxalamides Synthesis : A study by Mamedov et al. (2016) developed a novel one-pot synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides via the classical Meinwald rearrangement. This method is operationally simple and provides a useful formula for anthranilic acid derivatives and oxalamides, suggesting potential pathways for synthesizing compounds like the one (Mamedov et al., 2016).

• Copper-Catalyzed Coupling Reaction : Research by Subhadip De et al. (2017) highlighted the effectiveness of Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide as a catalyst system for Goldberg amidation. This process is significant for functionalizing (hetero)aryl chlorides and amides, which could relate to methodologies for modifying or synthesizing complex molecules including oxalamides (De, Yin, & Ma, 2017).

Potential Applications in Material Science and Medicinal Chemistry

• Synthesis and Characterization of Novel Compounds : The synthesis of N-(5-chloro-2-hydroxyphenyl)-N′-(3-hydroxypropyl)oxalamide by Chang Wang et al. (2016) and its detailed structural analysis could offer insights into the structural characteristics and applications of oxalamides in material science or as pharmacophores (Wang, Zheng, Li, & Wu, 2016).

• Asymmetric Reduction for Pharmaceutical Synthesis : A study by Cheng Chen et al. (2021) on the asymmetric reduction of a keto ester to produce an advanced chiral synthon for the cardiovascular drug diltiazem showcases the potential of employing specific reductases for synthesizing enantiomerically pure compounds, demonstrating a broader application in pharmaceutical synthesis (Chen et al., 2021).